1,3-Dimethyl-5-(trifluoromethyl)dihydropyrimidine-2,4(1H,3H)-dione
Cat. No. B8616985
M. Wt: 210.15 g/mol
InChI Key: YAPFSTGCWFDNPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04581452
Procedure details
A mixture of α-trifluoromethylacrylic acid (700 mg; 5.0 mmoles) and 1,3-dimethylurea (441 mg; 5.0 mmoles) in dimethylformamide (DMF) (3 ml) was heated at 90° C. with stirring for 28 hours. DMF was evaporated under reduced pressure, and the residue was purified by a column chromatography on silicagel (chloroform) to give 861 mg (yield: 82%) of 1,3-dimethyl-5-trifluoromethyl-5,6-dihydrouracil (OF-1).
Yield
82%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]([F:9])([F:8])[C:3](=[CH2:7])[C:4](O)=[O:5].[CH3:10][NH:11][C:12]([NH:14][CH3:15])=[O:13]>CN(C)C=O>[CH3:10][N:11]1[CH2:7][CH:3]([C:2]([F:9])([F:8])[F:1])[C:4](=[O:5])[N:14]([CH3:15])[C:12]1=[O:13]
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Inputs
Step One
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Name
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|
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Quantity
|
700 mg
|
|
Type
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reactant
|
|
Smiles
|
FC(C(C(=O)O)=C)(F)F
|
|
Name
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|
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Quantity
|
441 mg
|
|
Type
|
reactant
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|
Smiles
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CNC(=O)NC
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|
Name
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|
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Quantity
|
3 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
90 °C
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Stirring
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Type
|
CUSTOM
|
|
Details
|
with stirring for 28 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
DMF was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue was purified by a column chromatography on silicagel (chloroform)
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Outcomes
Product
Details
Reaction Time |
28 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1C(=O)N(C(=O)C(C1)C(F)(F)F)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 861 mg | |
| YIELD: PERCENTYIELD | 82% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
